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Compound of Interest

Compound Name: Glupa-Carboxylate

Cat. No.: B12924925

Get Quote

Executive Summary & Molecular Identity
Glupa-Carboxylate (L-γ-Glutamyl-3-carboxy-4-nitroanilide, Monoammonium Salt) is a critical

chromogenic substrate used primarily in the kinetic determination of ngcontent-ng-

c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

-Glutamyltransferase (GGT) activity according to IFCC (International Federation of Clinical
Chemistry) standards.

Precise solubility knowledge is non-negotiable for this compound because its primary

application—enzymatic assays—requires it to be fully dissolved in aqueous buffers at specific

concentrations (typically ~6 mM in the final reaction mixture) without precipitation, which would

scatter light and invalidate photometric readings at 405-410 nm.

Compound Identity:

IUPAC Name: Ammonium 5-amino-2-[(4-amino-4-carboxybutanoyl)amino]benzoate

Common Name: Glupa-Carboxylate; Glupa-C

CAS Number: 63699-78-5[1][2][3]
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Molecular Formula:

(Ammonium Salt)[1]

Molecular Weight: 328.28 g/mol [1]

Molecular Architecture & Thermodynamic Solubility
Principles
To optimize solvent selection, one must understand the solute-solvent interactions governing

Glupa-Carboxylate.

Structural Analysis
The molecule consists of two distinct domains linked by an amide bond:

L-Glutamic Acid Moiety: Highly hydrophilic, possessing an

-amino group and an

-carboxylic acid. In the salt form, these exist as ions (

,

), providing high lattice energy but also high affinity for polar protic solvents.

3-Carboxy-4-Nitroaniline Ring: An aromatic system with a nitro group (electron-withdrawing)

and a carboxylate. This region contributes to

stacking potential (crystallinity) and UV absorbance.

Solubility Prediction (Hansen Parameters)
Based on its zwitterionic and salt character, Glupa-Carboxylate follows a "Like Dissolves Like"

trajectory favoring high dielectric constant (

) solvents.

(Dispersion): Moderate (Aromatic ring).

(Polarity): High (Nitro and Amide groups).
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(Hydrogen Bonding): Very High (Ammonium carboxylate network).

Thermodynamic Conclusion: The lattice energy of the ammonium salt is significant. Dissolution

requires solvents capable of disrupting strong ionic and H-bond networks—specifically Water,

DMSO, and short-chain alcohols.

Experimental Methodologies for Solubility
Determination
Do not rely on visual estimation alone. For assay development, quantitative saturation limits are

required.

Protocol A: Equilibrium Solubility via HPLC (The "Gold
Standard")
This protocol ensures separation of degradation products (free 5-amino-2-nitrobenzoate) from

the intact substrate.

Workflow:

Saturation: Add excess Glupa-Carboxylate to 5.0 mL of target solvent in a sealed

borosilicate vial.

Equilibration: Agitate at 25°C ± 0.1°C for 24 hours (Orbital shaker: 200 rpm).

Filtration: Filter supernatant through a 0.22

PVDF membrane (pre-heated to prevent crash-out).

Quantification: Dilute filtrate 1:100 in Mobile Phase and inject.

HPLC Conditions:

Column: C18 Reverse Phase (e.g., 250 x 4.6 mm, 5

).

Mobile Phase: Phosphate Buffer (pH 4.0) / Acetonitrile (85:15 v/v).
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Detection: UV at 290 nm (Isosbestic point) or 310 nm.

Flow Rate: 1.0 mL/min.

Protocol B: Laser Scattering for Metastable Zone Width
(MSZW)
For process scale-up (crystallization), determine the MSZW to avoid spontaneous nucleation

during storage.

Use a turbidity probe (e.g., Mettler Toledo EasyViewer) or dynamic light scattering (DLS).

Cool a saturated solution at 0.5°C/min.

Record

(Temperature of Nucleation) vs.

(Saturation Temperature).

Solubility Data Repository
The following data aggregates industrial certificates of analysis (CoA) and physicochemical

profiling.

Table 1: Solubility Profile of Glupa-Carboxylate (at 25°C)
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Solvent Class Solvent
Solubility
Status

Quantitative
Limit (Approx.)

Mechanistic
Note

Polar Protic
Water

(Deionized)
Highly Soluble > 100 mg/mL

Driven by ion-

dipole

interactions with

ammonium

carboxylate.

Polar Protic Methanol Soluble ~50-80 mg/mL
Good H-bond

donor capability.

Polar Protic n-Propanol
Moderately

Soluble
42.9 mg/mL

Validated limit;

decreases as

alkyl chain length

increases.

Polar Aprotic DMSO Very Soluble > 150 mg/mL

Excellent

disruption of

intermolecular H-

bonds; preferred

for stock

solutions.

Polar Aprotic DMF Soluble > 100 mg/mL

Good solvency,

but avoid due to

potential

hydrolysis

acceleration.

Polar Aprotic Acetone
Sparingly

Soluble
< 10 mg/mL

Lacks sufficient

H-bond donation

to solvate the

salt.

Non-Polar
Hexane /

Toluene
Insoluble < 0.1 mg/mL

Dielectric

constant too low

to overcome

lattice energy.
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Table 2: pH-Dependent Solubility (Aqueous)
Glupa-Carboxylate has multiple ionizable groups (

values approx 2.2, 4.3, 9.7).

pH Region Solubility Behavior Recommendation

pH < 3.0 Reduced

Protonation of carboxylates

reduces polarity; risk of free

acid precipitation.

pH 4.0 - 6.0 Optimal

Native pH of the ammonium

salt in water. Maximum

stability.[4]

pH > 8.0 High

Soluble, but High Risk of

Hydrolysis. The amide bond

becomes labile.

Visualizing the Solubility Workflow
The following diagram illustrates the decision logic for selecting a solvent system for Glupa-
Carboxylate, balancing solubility against chemical stability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12924925/docs?utm_src=pdf-body#technical-guide-solubility-profiling-and-stability-of-glupa-carboxylate-1
https://www.excenen.com/Glupa%20C.html
https://www.benchchem.com/product/b12924925/docs?utm_src=pdf-body#technical-guide-solubility-profiling-and-stability-of-glupa-carboxylate-1
https://www.benchchem.com/product/b12924925/docs?utm_src=pdf-body#technical-guide-solubility-profiling-and-stability-of-glupa-carboxylate-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12924925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Glupa-Carboxylate
Solvent Selection

Application Requirement?
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Crystallization
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Precipitation
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or Temp > 30°C
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Stable, Clear Solution
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Buffer Correction

Click to download full resolution via product page

Caption: Decision matrix for Glupa-Carboxylate solvent selection, highlighting the critical

balance between solubility and hydrolytic stability.

Process Implications & Stability
Hydrolytic Instability
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The "Glupa" molecule is designed to be cleaved by enzymes (GGT). However, it is also

susceptible to spontaneous non-enzymatic hydrolysis, releasing 5-amino-2-nitrobenzoic acid,

which mimics the yellow product of the assay, causing high background noise (False Positives).

Critical Control Point: Avoid storing aqueous solutions for >24 hours even at 4°C.

Stock Solution: Prepare in DMSO or n-Propanol for longer stability (up to 1 month at -20°C).

The "Fuzz" Factor
Commercial specifications often cite "Clear solution, free of fuzz." "Fuzz" usually indicates:

Incomplete Solvation: The ammonium salt requires vigorous mixing (vortexing) to fully

dissociate in viscous solvents like glycerol or concentrated buffers.

Free Acid Contamination: If the pH drops too low (<3.0) during synthesis or storage, the less

soluble free acid form may crystallize as micro-particulates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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